Cas no 627531-80-0 (BENZONITRILE, 2-CHLORO-4-ISOCYANATO-3-METHYL-)

• Product Name: BENZONITRILE, 2-CHLORO-4-ISOCYANATO-3-METHYL-
• CAS No: 627531-80-0
• MF: C₉H₅ClN₂O
• MW: 192.601800680161
• CID: 3393427
• PubChem ID: 16731849
• Update Time: 2025-04-21

BENZONITRILE, 2-CHLORO-4-ISOCYANATO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2-CHLORO-4-ISOCYANATO-3-METHYL-
• 2-Chloro-4-isocyanato-3-Methylbenzonitrile
• 4-Isocyanato-3-Methyl-2-chlorobenzonitrile
• WSLHOMVZQPRIMN-UHFFFAOYSA-N
• 627531-80-0
• 2-chloro-4-isocyanato-3-methyl-benzonitrile
• SCHEMBL1970607
• DB-192649

• Inchi： 1S/C9H5ClN2O/c1-6-8(12-5-13)3-2-7(4-11)9(6)10/h2-3H,1H3
• InChI Key： WSLHOMVZQPRIMN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N=C=O)C(C)=C1Cl

Computed Properties

• Exact Mass: 192.0090405Da
• Monoisotopic Mass: 192.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2Ų